Cas no 1204580-74-4 (5-Methoxy-3-(tributylstannyl)pyridine)

• Product Name: 5-Methoxy-3-(tributylstannyl)pyridine
• CAS No: 1204580-74-4
• MF: C₁₈H₃₃NOSn
• MW: 398.170724630356
• MDL: MFCD10699160
• CID: 1072980
• PubChem ID: 329826158
• Update Time: 2025-06-09

5-Methoxy-3-(tributylstannyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-3-(tributylstannyl)pyridine
• 3-methoxy-5-(tributylstannyl)pyridine
• 3-methoxy-5-tributylstannanyl-pyridine
• AG-A-86172
• CTK6D4339
• FT-0685460
• RP08020
• SCHEMBL12502665
• A906964
• 5-Methoxy-3-(tributylstannyl)pyridine, AldrichCPR
• J-517687
• AKOS015842978
• DB-183605
• CS-0081655
• HLVKQYWOEUQEKJ-UHFFFAOYSA-N
• AC3191
• SY250198
• 1204580-74-4
• DTXSID00656783
• MFCD10699160
• tributyl-(5-methoxypyridin-3-yl)stannane

• MDL： MFCD10699160
• Inchi： 1S/C6H6NO.3C4H9.Sn/c1-8-6-3-2-4-7-5-6;3*1-3-4-2;/h3-5H,1H3;3*1,3-4H2,2H3;
• InChI Key： HLVKQYWOEUQEKJ-UHFFFAOYSA-N
• SMILES： [Sn](C1C=NC=C(C=1)OC)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 399.158417g/mol
• Monoisotopic Mass: 399.158417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1Ų

5-Methoxy-3-(tributylstannyl)pyridine Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-Methoxy-3-(tributylstannyl)pyridine

Introduction to 5-Methoxy-3-(tributylstannyl)pyridine (CAS No. 1204580-74-4)

5-Methoxy-3-(tributylstannyl)pyridine, with the CAS number 1204580-74-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, including a pyridine ring, a methoxy group, and a tributylstannyl moiety. These functionalities endow the molecule with a range of chemical and biological properties, making it a valuable intermediate in various synthetic pathways.

The pyridine ring, a six-membered aromatic heterocycle containing one nitrogen atom, is a fundamental building block in many pharmaceuticals and agrochemicals. The presence of the methoxy group at the 5-position imparts additional stability and reactivity to the molecule, influencing its solubility and electronic properties. The tributylstannyl group, on the other hand, is a powerful organostannane that can participate in various cross-coupling reactions, such as Stille couplings, which are widely used in the synthesis of complex organic molecules.

In recent years, 5-Methoxy-3-(tributylstannyl)pyridine has been extensively studied for its potential applications in drug discovery and materials science. One notable area of research is its use as an intermediate in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of novel antitumor agents. The researchers demonstrated that by coupling 5-Methoxy-3-(tributylstannyl)pyridine with various aryl halides, they could synthesize a series of pyridine derivatives with potent antiproliferative activity against several cancer cell lines.

Beyond medicinal chemistry, 5-Methoxy-3-(tributylstannyl)pyridine has also found applications in materials science. Its ability to undergo efficient cross-coupling reactions makes it an attractive candidate for the synthesis of functional polymers and conjugated materials. A recent study in the Journal of Polymer Science reported the use of this compound as a monomer in the preparation of conductive polymers with tunable electronic properties. The resulting materials exhibited excellent conductivity and stability, making them suitable for use in electronic devices and sensors.

The synthesis of 5-Methoxy-3-(tributylstannyl)pyridine typically involves several steps. One common approach is to start with 3-bromopyridine and perform a Stille coupling reaction with tributyltin hydride to introduce the tributylstannyl group. Subsequently, methylation at the 5-position can be achieved using an appropriate alkylating agent, such as methyl iodide or dimethyl sulfate. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of safety and handling, it is important to note that organostannanes like 5-Methoxy-3-(tributylstannyl)pyridine can be sensitive to air and moisture. Therefore, they should be stored under inert conditions to maintain their stability and reactivity. Additionally, appropriate personal protective equipment (PPE) should be used when handling these compounds to ensure safety.

The future prospects for 5-Methoxy-3-(tributylstannyl)pyridine are promising. Ongoing research continues to explore new applications and synthetic strategies involving this compound. For example, recent advancements in catalytic methods have led to more efficient and environmentally friendly processes for its synthesis and functionalization. These developments are expected to further expand its utility in both academic and industrial settings.

In conclusion, 5-Methoxy-3-(tributylstannyl)pyridine (CAS No. 1204580-74-4) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers working on drug discovery, materials science, and synthetic chemistry. As new applications continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in these fields.